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Compound of Interest

Compound Name: GSK269962A hydrochloride

Cat. No.: B10755539 Get Quote

GSK269962A hydrochloride is a potent, selective ROCK (Rho-associated protein kinase)

inhibitor.[1][2] As a biologically active compound, it requires careful handling to ensure

personnel safety and prevent exposure. The following guide provides essential safety

protocols, personal protective equipment (PPE) recommendations, and disposal procedures for

researchers, scientists, and drug development professionals.

Hazard Identification and Classification
GSK269962A hydrochloride is classified under the Globally Harmonized System (GHS) with

the following hazards:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[3]

[4]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[3]

Serious Eye Damage/Irritation 2A
H319: Causes serious eye

irritation[3]

Specific Target Organ Toxicity 3
H335: May cause respiratory

irritation[3]

Acute Aquatic Toxicity 1
H400: Very toxic to aquatic

life[4]

Chronic Aquatic Toxicity 1
H410: Very toxic to aquatic life

with long lasting effects[4]

Signal Word: Warning[3]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to minimize exposure risk during the handling of

GSK269962A hydrochloride.
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Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-

rated respirator. Gloves: Double-gloved with

nitrile gloves.[5] Eye Protection: Chemical

splash goggles.[5] Body Protection: Dedicated

disposable or non-absorbent lab coat.[5]

Ventilation: Certified chemical fume hood or

powder containment hood.[5]

Solution Preparation and Handling

Gloves: Double-gloved with nitrile gloves.[5] Eye

Protection: Chemical splash goggles or face

shield if a splash risk exists.[5] Body Protection:

Standard laboratory coat. Ventilation: Certified

chemical fume hood.[5]

In Vitro / In Vivo Use

Gloves: Nitrile gloves. Eye Protection: Safety

glasses with side shields. Body Protection:

Standard laboratory coat. Containment: Class II

Biological Safety Cabinet for cell culture work.[5]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow is critical for safety. All manipulations of solid

GSK269962A hydrochloride and its concentrated solutions should occur within a designated

area and inside a certified chemical fume hood.[5]
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Preparation Phase

Handling Phase (in Fume Hood)

Post-Handling & Disposal Phase

1. Assemble PPE

2. Prepare Fume Hood

3. Retrieve Compound

4. Weigh Solid Compound

Transfer to hood

5. Prepare Solution

6. Aliquot and Store

7. Decontaminate Surfaces

Experimentation phase follows

8. Segregate Waste

9. Doff PPE

10. Wash Hands Thoroughly

Click to download full resolution via product page

Safe handling workflow for GSK269962A hydrochloride.
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Detailed Methodology:

Assemble PPE: Before handling, don all required PPE as specified in the table above for the

intended task.

Prepare Fume Hood: Ensure the chemical fume hood is operational and the work surface is

clean and decontaminated. Prepare all necessary equipment (e.g., spatulas, weigh boats,

vials, solvents).

Retrieve Compound: Transport the sealed container of GSK269962A hydrochloride from its

storage location (-20°C for long-term stability) to the designated fume hood.[3]

Weigh Solid Compound: Carefully weigh the required amount of the powdered compound.

Avoid creating dust.[3]

Prepare Solution: Add the appropriate solvent to the solid. Solubility information is available

from suppliers, with DMSO being a common solvent.[2][6]

Aliquot and Store: Prepare aliquots for experimental use to avoid repeated freeze-thaw

cycles. Store stock solutions at -80°C for up to two years or -20°C for one year.[7]

Decontaminate Surfaces: After handling, decontaminate all surfaces and equipment. A

recommended procedure involves scrubbing with alcohol.[3]

Segregate Waste: Collect all contaminated disposable items and liquid waste into separate,

clearly labeled hazardous waste containers.[5]

Doff PPE: Remove PPE in the correct order to prevent cross-contamination, disposing of it in

the designated hazardous waste stream.

Wash Hands: Wash hands thoroughly with soap and water after removing gloves.[3]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and accidental exposure.[8]

[9]
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Waste Type Disposal Procedure

Solid Waste

All disposable items that have contacted

GSK269962A hydrochloride (e.g., gloves,

pipette tips, weigh boats, contaminated lab

coats) must be collected in a dedicated, sealed,

and clearly labeled hazardous waste container.

[5]

Liquid Waste

Unused or waste solutions containing

GSK269962A hydrochloride must be collected in

a labeled, leak-proof hazardous waste

container. Do not pour down the drain.[5][9]

Sharps

Contaminated needles or other sharps must be

placed in a designated sharps container that is

puncture-resistant and leak-proof.

Decontamination

Non-disposable equipment must be thoroughly

decontaminated.[5] Surfaces and equipment

can be scrubbed with alcohol to decontaminate

them.[3]

All waste must be disposed of in accordance with local, state, and federal regulations for

hazardous chemical waste.[3][10][11] Consult your institution's Environmental Health and

Safety (EHS) department for specific procedures.[8][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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